N-(3-chloro-4-methoxyphenyl)-2-(4-methoxyphenoxy)propanamide
Overview
Description
N-(3-chloro-4-methoxyphenyl)-2-(4-methoxyphenoxy)propanamide, also known as GW501516, is a synthetic drug that was originally developed as a potential treatment for metabolic and cardiovascular diseases. It belongs to a class of compounds known as peroxisome proliferator-activated receptor delta (PPARδ) agonists, which activate the PPARδ receptor in cells.
Mechanism of Action
N-(3-chloro-4-methoxyphenyl)-2-(4-methoxyphenoxy)propanamide activates the PPARδ receptor in cells, which plays a key role in regulating lipid and glucose metabolism. By activating this receptor, N-(3-chloro-4-methoxyphenyl)-2-(4-methoxyphenoxy)propanamide increases the expression of genes involved in fatty acid oxidation and reduces the expression of genes involved in lipid synthesis.
Biochemical and Physiological Effects:
N-(3-chloro-4-methoxyphenyl)-2-(4-methoxyphenoxy)propanamide has been shown to improve lipid profiles, reduce inflammation, and increase endurance in animal models. It has also been shown to increase mitochondrial biogenesis and improve muscle glucose uptake in humans.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-chloro-4-methoxyphenyl)-2-(4-methoxyphenoxy)propanamide in lab experiments is its ability to selectively activate the PPARδ receptor, which allows for more precise targeting of metabolic pathways. However, one limitation is the potential for off-target effects, as PPARδ is also expressed in other tissues.
Future Directions
Future research on N-(3-chloro-4-methoxyphenyl)-2-(4-methoxyphenoxy)propanamide could focus on its potential use in treating metabolic disorders such as obesity and type 2 diabetes, as well as its performance-enhancing effects in athletes. Additionally, further studies could investigate the safety and efficacy of long-term use of N-(3-chloro-4-methoxyphenyl)-2-(4-methoxyphenoxy)propanamide in humans.
Scientific Research Applications
N-(3-chloro-4-methoxyphenyl)-2-(4-methoxyphenoxy)propanamide has been extensively studied for its potential use in treating metabolic and cardiovascular diseases, as well as for its performance-enhancing effects in athletes. It has been shown to increase the expression of genes involved in fatty acid metabolism and improve insulin sensitivity in animal models.
properties
IUPAC Name |
N-(3-chloro-4-methoxyphenyl)-2-(4-methoxyphenoxy)propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO4/c1-11(23-14-7-5-13(21-2)6-8-14)17(20)19-12-4-9-16(22-3)15(18)10-12/h4-11H,1-3H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJXDEBJKEBGXQE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC(=C(C=C1)OC)Cl)OC2=CC=C(C=C2)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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